Cas no 51146-47-5 (Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-)

Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl- structure
51146-47-5 structure
Product Name:Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-
CAS No:51146-47-5
MF:C14H16Br2
MW:344.084842681885
CID:1570909
Update Time:2024-08-24

Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-
    • 8,8-dibromo-7-phenylbicyclo[5.1.0]octane
    • Inchi: 1S/C14H16Br2/c15-14(16)12-9-5-2-6-10-13(12,14)11-7-3-1-4-8-11/h1,3-4,7-8,12H,2,5-6,9-10H2
    • InChI Key: WCAGTIHPELSEOV-UHFFFAOYSA-N
    • SMILES: C12(C3=CC=CC=C3)C(C1(Br)Br)CCCCC2

Computed Properties

  • Exact Mass: 341.96188
  • Monoisotopic Mass: 341.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.645±0.06 g/cm3(Predicted)
  • Boiling Point: 361.2±35.0 °C(Predicted)
  • PSA: 0
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